Cas no 1804722-24-4 (3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride
• CAS No: 1804722-24-4
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4876184
• Update Time: 2025-06-13

3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H3ClF2N2O2/c9-7(15)3-1-5(14)13-6(8(10)11)4(3)2-12/h1,8H,(H,13,14)
• InChI Key： MWDXDCBJVHVNQN-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(NC(C(F)F)=C1C#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 0.5
• Topological Polar Surface Area: 70

Additional information on 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride

Research Briefing on 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride (CAS: 1804722-24-4)

The compound 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride (CAS: 1804722-24-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and reactive carbonyl chloride group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

One of the key areas of interest is the compound's role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully utilized 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride to develop potent and selective inhibitors targeting specific kinase isoforms. The difluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability, making it a valuable structural feature in drug design.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of this compound in the synthesis of a new class of JAK2 inhibitors. The researchers employed a multi-step synthetic route, with 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride serving as a key intermediate. The resulting inhibitors exhibited nanomolar potency against JAK2, a kinase implicated in myeloproliferative neoplasms, and showed favorable pharmacokinetic properties in preclinical models. This study underscores the compound's potential in addressing unmet medical needs in oncology.

Another notable application of 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride is in the development of antimicrobial agents. The pyridine scaffold is a common motif in many antibiotics, and the introduction of electron-withdrawing groups, such as the cyano and difluoromethyl substituents, can enhance antibacterial activity. Recent research has explored the compound's reactivity in nucleophilic substitution reactions, leading to the synthesis of novel derivatives with broad-spectrum activity against drug-resistant bacterial strains. These findings were detailed in a recent issue of Bioorganic & Medicinal Chemistry Letters.

Beyond its applications in drug discovery, 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride has also been investigated for its utility in chemical biology probes. The reactive carbonyl chloride group allows for facile conjugation to biomolecules, enabling the development of fluorescent or affinity-based probes for studying enzyme activity and protein-protein interactions. A recent study in ACS Chemical Biology highlighted the use of this compound in the design of activity-based probes for serine hydrolases, a diverse family of enzymes involved in numerous physiological processes.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carbonyl chloride (CAS: 1804722-24-4) represents a highly valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile tool for the synthesis of biologically active molecules, ranging from kinase inhibitors to antimicrobial agents. Continued research into its applications is expected to yield further insights and innovations in drug discovery and chemical biology.